disodium 5-[[(2-carboxyphenyl)amino]sulphonyl]-2-[(4,5-dihydro-3-methyl-5-oxo-1-phenyl-1H-pyrazol-4-
disodium 5-[[(2-carboxyphenyl)amino]sulphonyl]-2-[(4,5-dihydro-3-methyl-5-oxo-1-phenyl-1H-pyrazol-4-
Brand Name:
Vulcanchem
CAS No.:
130032-94-9
VCID:
VC0159815
InChI:
InChI=1S/2C24H19N5O7S.2Na/c2*1-14-21(22(30)29(27-14)15-7-3-2-4-8-15)26-25-19-12-11-16(13-18(19)24(33)34)37(35,36)28-20-10-6-5-9-17(20)23(31)32;;/h2*2-13,21,28H,1H3,(H,31,32)(H,33,34);;/q;;2*+1/p-2
SMILES:
CC1=NN(C(=O)C1N=NC2=C(C=C(C=C2)S(=O)(=O)NC3=CC=CC=C3C(=O)O)C(=O)[O-])C4=CC=CC=C4.CC1=NN(C(=O)C1N=NC2=C(C=C(C=C2)S(=O)(=O)NC3=CC=CC=C3C(=O)O)C(=O)[O-])C4=CC=CC=C4.[Na+].[Na+]
Molecular Formula:
C48H36N10Na2O14S2
Molecular Weight:
1086.972
disodium 5-[[(2-carboxyphenyl)amino]sulphonyl]-2-[(4,5-dihydro-3-methyl-5-oxo-1-phenyl-1H-pyrazol-4-
CAS No.: 130032-94-9
Main Products
VCID: VC0159815
Molecular Formula: C48H36N10Na2O14S2
Molecular Weight: 1086.972
![disodium 5-[[(2-carboxyphenyl)amino]sulphonyl]-2-[(4,5-dihydro-3-methyl-5-oxo-1-phenyl-1H-pyrazol-4- - 130032-94-9](/images/no_structure.jpg)
| CAS No. | 130032-94-9 |
|---|---|
| Product Name | disodium 5-[[(2-carboxyphenyl)amino]sulphonyl]-2-[(4,5-dihydro-3-methyl-5-oxo-1-phenyl-1H-pyrazol-4- |
| Molecular Formula | C48H36N10Na2O14S2 |
| Molecular Weight | 1086.972 |
| IUPAC Name | disodium;5-[(2-carboxyphenyl)sulfamoyl]-2-[(3-methyl-5-oxo-1-phenyl-4H-pyrazol-4-yl)diazenyl]benzoate |
| Standard InChI | InChI=1S/2C24H19N5O7S.2Na/c2*1-14-21(22(30)29(27-14)15-7-3-2-4-8-15)26-25-19-12-11-16(13-18(19)24(33)34)37(35,36)28-20-10-6-5-9-17(20)23(31)32;;/h2*2-13,21,28H,1H3,(H,31,32)(H,33,34);;/q;;2*+1/p-2 |
| Standard InChIKey | ABOHIUCAPFUDPP-UHFFFAOYSA-L |
| SMILES | CC1=NN(C(=O)C1N=NC2=C(C=C(C=C2)S(=O)(=O)NC3=CC=CC=C3C(=O)O)C(=O)[O-])C4=CC=CC=C4.CC1=NN(C(=O)C1N=NC2=C(C=C(C=C2)S(=O)(=O)NC3=CC=CC=C3C(=O)O)C(=O)[O-])C4=CC=CC=C4.[Na+].[Na+] |
| Last Modified | Aug 20 2021 |
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